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Compound of Interest

Compound Name: Chlorocyclopropane

Cat. No.: B1620479 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

chlorocyclopropane (C₃H₅Cl). The data is presented in a clear, tabular format for ease of

comparison, followed by detailed experimental protocols for the determination of key physical

properties. This document is intended to serve as a valuable resource for researchers and

professionals in the fields of chemistry and drug development.

Core Physical Properties of Chlorocyclopropane
Chlorocyclopropane, also known as cyclopropyl chloride, is a colorless, volatile liquid with a

pungent odor.[1] It is a valuable reagent in organic synthesis, particularly in the formation of

various pharmaceutical and agrochemical compounds.[1][2] The strained three-membered ring

of chlorocyclopropane makes it a highly reactive compound.[2]

Quantitative Physical Data
The following table summarizes the key physical properties of chlorocyclopropane compiled

from various sources.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1620479?utm_src=pdf-interest
https://www.benchchem.com/product/b1620479?utm_src=pdf-body
https://www.benchchem.com/product/b1620479?utm_src=pdf-body
https://www.benchchem.com/product/b1620479?utm_src=pdf-body
https://wap.guidechem.com/dictionary/en/7393-45-5.html
https://wap.guidechem.com/dictionary/en/7393-45-5.html
https://www.lookchem.com/casno7393-45-5.html
https://www.benchchem.com/product/b1620479?utm_src=pdf-body
https://www.lookchem.com/casno7393-45-5.html
https://www.benchchem.com/product/b1620479?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1620479?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physical Property Value Units Reference(s)

Molecular Formula C₃H₅Cl - [2][3][4][5][6]

Molecular Weight 76.52 g/mol [3][4]

76.523 g/mol [1][7]

76.5248 g/mol [2]

76.525 g/mol [5][6][8]

Boiling Point 43 (at 760 Torr) °C [3]

65.5 (at 760 mmHg) °C [1][2]

316.58 K [8]

Melting Point -97.68 °C [9]

175.47 K [8]

Density 0.9962 (at 20 °C) g/cm³ [3]

1.08 g/cm³ [1][2]

Refractive Index 1.444 - [1][2]

Vapor Pressure 170 (at 25°C) mmHg [2]

Experimental Protocols
The determination of the physical properties of a compound like chlorocyclopropane requires

precise experimental techniques. Below are detailed methodologies for key experiments.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[10] For a volatile and flammable liquid like chlorocyclopropane, a micro boiling

point determination method is recommended for safety.[11]

Micro Boiling Point Determination (Thiele Tube Method)
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This method is suitable for small sample volumes.[12]

Apparatus:

Thiele tube

Thermometer (0-100 °C range)

Small test tube (e.g., 75 x 10 mm)

Capillary tube (sealed at one end)

Mineral oil

Rubber band or wire to attach the test tube to the thermometer

Procedure:

A small amount of chlorocyclopropane (a few drops) is placed into the small test tube.

The capillary tube, with its open end downwards, is placed inside the test tube containing

the sample.

The test tube is attached to the thermometer using a rubber band, ensuring the sample is

level with the thermometer bulb.

The thermometer and test tube assembly are placed in the Thiele tube containing mineral

oil, ensuring the oil level is above the side arm.

The side arm of the Thiele tube is gently heated. This design allows for even heat

distribution.

As the temperature rises, air trapped in the capillary tube will be expelled, seen as a slow

stream of bubbles.

Heating is continued until a rapid and continuous stream of bubbles emerges from the

capillary tube.
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The heat source is then removed, and the apparatus is allowed to cool.

The stream of bubbles will slow down and stop. The boiling point is the temperature at

which the liquid just begins to enter the capillary tube.[12]

Determination of Refractive Index
The refractive index is a dimensionless number that describes how light propagates through a

substance.[13] It is a characteristic property of a substance and is temperature-dependent.

Using an Abbe Refractometer

The Abbe refractometer is a common instrument for measuring the refractive index of liquids.

[13][14]

Apparatus:

Abbe refractometer

Constant temperature water bath

Dropper or pipette

Solvent for cleaning (e.g., ethanol or isopropanol)

Soft lens tissue

Procedure:

Ensure the refractometer is calibrated using a standard of known refractive index (e.g.,

distilled water).

The prism surfaces of the refractometer must be clean and dry. Clean with a suitable

solvent and soft tissue.[15]

Using a dropper, apply a few drops of chlorocyclopropane to the surface of the lower

prism.

Close the prisms carefully to spread the liquid into a thin film.
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Allow a few minutes for the sample to reach thermal equilibrium with the instrument, which

is typically connected to a constant temperature water bath (e.g., at 20°C).

Look through the eyepiece and turn the adjustment knob until the field of view is divided

into a light and a dark section.

Turn the dispersion compensator to eliminate any color fringe at the borderline, resulting in

a sharp, achromatic boundary.

Adjust the refractometer so that the boundary line is centered on the crosshairs of the

eyepiece.

Read the refractive index from the instrument's scale.

Logical Workflow
The following diagram illustrates the general workflow for the determination and reporting of the

physical properties of a chemical compound.
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Workflow for Physical Property Determination
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Caption: A flowchart outlining the key stages in determining and documenting the physical

properties of a chemical substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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